Cas no 60132-20-9 ((3S,4S)-3,4-Dihydro-4,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one)

• Product Name: (3S,4S)-3,4-Dihydro-4,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one
• CAS No: 60132-20-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2079214
• PubChem ID: 75528781
• Update Time: 2025-04-21

(3S,4S)-3,4-Dihydro-4,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3,4-Dihydro-4,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one
• (3S,4S)-cis-(+)-4-hydroxymellein
• 4-hydroxymellein
• cis-3S,4S-4-Hydroxymellein
• 4-Hydroxymellein, (3S-cis-(+))-
• (3S-cis)-4-hydroxymellein
• CHEBI:181849
• NSC-820371
• 60132-20-9
• 4-Hydroxymellein, (cis-3S,4S)-
• 4-hydroxymellein_130076
• 1H-2-Benzopyran-1-one, 3,4-dihydro-4,8-dihydroxy-3-methyl-, (3S-cis)-
• CHEMBL3577241
• 1H-2-Benzopyran-1-one, 3,4-dihydro-4,8-dihydroxy-3-methyl-, (3S,4S)-
• Q27277301
• EQ6E8KD40X
• (3S,4S)-4,8-dihydroxy-3-methyl-3,4-dihydroisochromen-1-one
• 4-Hydroxymellein, (3S-cis)-
• NSC820371
• UNII-EQ6E8KD40X
• DB-289921

• Inchi： 1S/C10H10O4/c1-5-9(12)6-3-2-4-7(11)8(6)10(13)14-5/h2-5,9,11-12H,1H3/t5-,9+/m0/s1
• InChI Key： STSOHAOGZMLWFR-SSDLBLMSSA-N
• SMILES： O1C(C2C(=CC=CC=2[C@@H]([C@@H]1C)O)O)=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans